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Compound of Interest

Compound Name: Protokylol

Cat. No.: B1679744 Get Quote

An In-Depth Technical Guide to Protokylol (CAS 136-70-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the scientific data available for

Protokylol (CAS 136-70-9), a β-adrenergic receptor agonist. It covers the compound's

chemical identity, mechanism of action, and pharmacological targets, with a focus on

presenting data and methodologies relevant to research and development.

Chemical and Physical Properties
Protokylol is a sympathomimetic amine used clinically as a bronchodilator.[1][2] It is

structurally related to isoproterenol and contains a methylenedioxyphenyl group.[2] The

compound is typically available as a hydrochloride salt to improve its solubility and stability.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

CAS Number 136-70-9 [4]

CAS Number (HCl Salt) 136-69-6

Molecular Formula C₁₈H₂₁NO₅

Molecular Weight 331.36 g/mol

Molecular Weight (HCl Salt) 367.82 g/mol

IUPAC Name

4-[2-[[2-(1,3-Benzodioxol-5-

yl)-1-methylethyl]amino]-1-

hydroxyethyl]benzene-1,2-diol

Synonyms
Caytine, JB-251, Ventaire,

Protoquilol

| Appearance | White to off-white crystalline powder (HCl Salt) | |

Table 2: Predicted Physicochemical Properties (Protokylol Hydrochloride) Note: These values

are computationally predicted and have not been experimentally verified in the cited literature.

Property Predicted Value Source

Water Solubility 0.236 mg/mL

logP 1.29 - 1.48

pKa (Strongest Acidic) 9.86

pKa (Strongest Basic) 8.98

Polar Surface Area 91.18 Å²

Rotatable Bond Count 6

Hydrogen Bond Donors 4

| Hydrogen Bond Acceptors | 6 | |
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Pharmacology and Mechanism of Action
Protokylol's primary therapeutic effect as a bronchodilator is mediated through its agonist

activity at β₂-adrenergic receptors. More recent computational studies have also predicted its

potential as an agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

β₂-Adrenergic Receptor Agonism
As a β₂-adrenergic agonist, Protokylol mimics the action of endogenous catecholamines like

epinephrine on the smooth muscle of the airways. The binding of Protokylol to the β₂-

adrenergic receptor, a G-protein coupled receptor (GPCR), initiates a well-defined intracellular

signaling cascade.

Receptor Binding and G-Protein Activation: Protokylol binds to the β₂-adrenergic receptor

on bronchial smooth muscle cells. This causes a conformational change in the receptor,

activating the associated heterotrimeric Gs protein.

Adenylyl Cyclase Activation: The activated α-subunit of the Gs protein stimulates the enzyme

adenylyl cyclase.

cAMP Production: Adenylyl cyclase catalyzes the conversion of adenosine triphosphate

(ATP) to the second messenger cyclic adenosine monophosphate (cAMP).

Protein Kinase A (PKA) Activation: The resulting increase in intracellular cAMP levels

activates Protein Kinase A (PKA).

Smooth Muscle Relaxation: PKA phosphorylates several downstream targets, which leads to

a decrease in intracellular calcium concentrations and the inactivation of myosin light-chain

kinase. This cascade ultimately results in the relaxation of bronchial smooth muscle, leading

to bronchodilation.

Additionally, this pathway can inhibit the release of inflammatory mediators from mast cells,

providing further benefit in respiratory conditions like asthma.
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Start: Culture
β2AR-expressing cells

1. Harvest, wash,
and resuspend cells
in stimulation buffer

2. Dispense cell
suspension into
384-well plate

4. Add compounds
to plate

3. Prepare serial
dilutions of Protokylol

and controls

5. Incubate at
room temperature

(e.g., 30 min)

6. Add lysis buffer
and cAMP detection

reagents

7. Incubate as per
kit protocol

(e.g., 60 min)

8. Read plate on
luminometer or
HTRF reader

9. Analyze data:
Generate dose-response

curve, calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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